Cas no 22636-79-9 (3-(dimethylamino)propanohydrazide)

• Product Name: 3-(dimethylamino)propanohydrazide
• CAS No: 22636-79-9
• MF: C₅H₁₃N₃O
• MW: 131.176220655441
• CID: 282222
• PubChem ID: 2440513
• Update Time: 2025-06-25

3-(dimethylamino)propanohydrazide Chemical and Physical Properties

Names and Identifiers

• b-Alanine, N,N-dimethyl-,hydrazide
• 3-(Dimethylamino)propanohydrazide
• 3-(dimethylamino)propanehydrazide
• 22636-79-9
• EN300-07733
• SYUSPJZZPLJCLO-UHFFFAOYSA-N
• AKOS005267113
• MFCD04635439
• AS-77639
• BB 0258333
• SCHEMBL519337
• AC8035
• XAA63679
• DTXSID30368680
• SY137573
• CS-0449914
• FT-0682681
• Z56959747
• N-Amino-3-(dimethylamino)propanamide
• HMS1765J09
• 3-(dimethylamino)propanohydrazide

• MDL： MFCD04635439
• Inchi： 1S/C5H13N3O/c1-8(2)4-3-5(9)7-6/h3-4,6H2,1-2H3,(H,7,9)
• InChI Key： SYUSPJZZPLJCLO-UHFFFAOYSA-N
• SMILES： O=C(CCN(C)C)NN

Computed Properties

• Exact Mass: 131.10600
• Monoisotopic Mass: 131.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 92.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• PSA: 58.36000
• LogP: 0.01920

3-(dimethylamino)propanohydrazide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(dimethylamino)propanohydrazide

Recent Advances in the Study of 3-(Dimethylamino)propanohydrazide (CAS: 22636-79-9) and Its Applications in Chemical Biology and Medicine

3-(Dimethylamino)propanohydrazide (CAS: 22636-79-9) is a hydrazide derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its dimethylamino and hydrazide functional groups, has been explored for its potential in drug design, enzyme inhibition, and as a building block for more complex bioactive molecules. Recent studies have focused on its synthesis, structural modifications, and biological activities, shedding light on its promising therapeutic applications.

One of the key areas of research involving 3-(dimethylamino)propanohydrazide is its role as a precursor or intermediate in the synthesis of pharmacologically active compounds. For instance, it has been utilized in the development of novel hydrazone-based inhibitors targeting enzymes such as monoamine oxidase (MAO) and carbonic anhydrase. These enzymes are implicated in various neurological and metabolic disorders, making the compound a valuable scaffold for drug discovery. Recent publications have highlighted its efficacy in modulating enzyme activity, with some derivatives exhibiting nanomolar inhibitory concentrations.

In addition to its enzyme inhibitory properties, 3-(dimethylamino)propanohydrazide has been investigated for its potential in cancer therapy. Studies have demonstrated that certain derivatives of this compound can induce apoptosis in cancer cell lines by interfering with cellular signaling pathways. For example, a 2023 study published in the *Journal of Medicinal Chemistry* reported the synthesis of a series of hydrazide-hydrazone hybrids derived from 3-(dimethylamino)propanohydrazide, which showed potent antiproliferative effects against breast and lung cancer cells. The mechanism of action was linked to the inhibition of key oncogenic proteins and the activation of pro-apoptotic pathways.

Another notable application of 3-(dimethylamino)propanohydrazide is in the field of antimicrobial research. The hydrazide moiety is known for its ability to chelate metal ions, which is crucial for the activity of many antimicrobial agents. Recent work has explored the compound's potential as a scaffold for designing new antibiotics, particularly against drug-resistant bacterial strains. A 2022 study in *Bioorganic & Medicinal Chemistry Letters* described the synthesis of hydrazide derivatives with enhanced antibacterial activity against methicillin-resistant *Staphylococcus aureus* (MRSA), underscoring the compound's relevance in addressing global antimicrobial resistance.

From a synthetic chemistry perspective, advances in the preparation of 3-(dimethylamino)propanohydrazide have also been reported. Improved synthetic routes, including green chemistry approaches, have been developed to enhance yield and purity while minimizing environmental impact. These methodological innovations are critical for scaling up production and facilitating further biological evaluation of the compound and its derivatives.

In conclusion, 3-(dimethylamino)propanohydrazide (CAS: 22636-79-9) continues to be a compound of significant interest in chemical biology and medicinal chemistry. Its diverse applications—from enzyme inhibition to anticancer and antimicrobial therapy—highlight its potential as a versatile scaffold for drug development. Ongoing research is expected to uncover new derivatives with improved pharmacological profiles, paving the way for novel therapeutic agents. Future studies should focus on elucidating the structure-activity relationships of these derivatives and advancing them through preclinical and clinical trials.